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Compound of Interest

(R)-1-(1H-indazol-4-yl)propan-2-
Compound Name:
amine

Cat. No.: B12987947

Get Quote

Executive Summary & Application Context

(R)-1-(1H-indazol-4-yl)propan-2-amine (CAS: 2222846-05-9) is the pharmacophore-enabling
building block for Camizestrant.[1][2] Its structural integrity—specifically the (R)-configuration at

the amine center and the C4-linkage on the indazole ring—is the primary determinant of the
final drug's potency and selectivity.[1]

This guide compares the analytical performance of Nuclear Magnetic Resonance (NMR)
against orthogonal methods (HPLC) for validating this specific intermediate, focusing on salt-
form differentiation and enantiomeric purity assessment.

Core Molecular Specifications
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Feature Specification

IUPAC Name (2R)-1-(1H-indazol-4-yl)propan-2-amine
Common Form Dihydrochloride Salt (.2HCI)

Molecular Weight 175.23 g/mol (Free Base) / 248.15 g/mol (.2HCI)

Distinguishing C4-substitution from C5/C6

Key Structural Challenge ) o ]
isomers; Quantifying (R) vs (S) enantiomer.[1][3]

NMR Characterization Profile

The following data compares the expected spectral features of the Dihydrochloride Salt (most
common commercial form) versus the Free Base.

A. 1H NMR Spectral Assighment (DMSO-de)

Note: Chemical shifts are referenced to TMS (0.00 ppm). Values are derived from structural
analysis of 4-substituted indazoles and analogous amphetamine derivatives.
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Position

Proton Type

Shift (9,
ppm) [.2HCI
Salt]

Shift (9,
ppm) [Free Multiplicity

Base]

Mechanistic
Insight

Indazole-NH

N-H (Ring)

13.10-13.30

12.90 - 13.10 brs

Highly
sensitive to
water content
and H-
bonding.[1]

Amine-NH

NHs* / NH2

8.20 - 8.50

1.50 - 2.00 brs

The .2HCI
salt shows a
distinct broad
ammonium
signal; Free
base amine is
often invisible
or broad.[1]

H-3

Ar-H (Pyraz)

8.15-8.25

8.05-8.15 S

Characteristic
singlet of the
indazole C3
position;
diagnostic for
ring integrity.
[1]

H-7

Ar-H

7.45-7.55

7.35-7.45 d

Part of the
ABC aromatic

system.[1]

7.25-7.35

7.20-7.30 dd/t

Pseudo-triplet
due to ortho-
coupling with
H-5 and H-7.

H-5

Ar-H

6.95-7.05

6.85 - 6.95 d

Upfield shift
relative to H-
7 due to

electronic
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effects of the
C4-alkyl
chain.[1]

Critical
Diagnostic:
Deshielded in
CH (Chiral) CH-N 3.50-3.70 3.10-3.30 m salt form due
to inductive
effect of
NHs+.[1]

Diastereotopi
C protons;
appear as
complex

CH:z (Bridge) Ar-CH2 3.00 - 3.30 2.60 - 2.90 dd (ABX) multiplets due
to the
adjacent

chiral center.

[1]

Diagnostic
doublet;
clean

CHs Methyl 1.15-1.25 1.05-1.15 d integration
confirms

stoichiometry.

[1]

B. 13C NMR Key Signals (DMSO-de)

Indazole C3: ~133-135 ppm.[1]
Indazole C4 (Quaternary): ~140-142 ppm (Bridgehead).[1]
Chiral Methine (C-N): ~48-50 ppm (Salt) vs ~46 ppm (Base).[1]

Methyl Group: ~18-19 ppm.[1][4]
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Comparative Analysis: Purity & Resolution Methods

This section objectively compares methods for validating the critical (R)-enantiomer excess.

Method 1: Chiral 1H NMR (Mosher's Acid)[1]

e Protocol: Derivatization of the amine with (S)-a-methoxy-a-(trifluoromethyl)phenylacetyl
chloride ((S)-MTPA-CI).

e Performance:
o Pros: rapid structural confirmation; determines absolute configuration via A3(SR) analysis.

o Cons: Requires chemical modification; lower sensitivity (LOQ ~1-2%) compared to HPLC.

[1]

o Diagnostic Split: The methyl doublet (CHs) will split into two distinct signals for (R,S) and
(R,R) diastereomers, typically separated by 0.05—-0.10 ppm.[1]

Method 2: Chiral HPLC (The Gold Standard)[1]

o Column: Polysaccharide-based (e.g., Chiralpak AD-H or OD-H).[1]

» Mobile Phase: Hexane/IPA/Diethylamine (Normal Phase) or Ammonium
Bicarbonate/Acetonitrile (Reverse Phase).[1]

o Performance:
o Pros: High sensitivity (LOQ < 0.05%); direct quantification of enantiomeric excess (ee).[1]
o Cons: Longer setup time; requires specific columns.[1]

o Verdict:Superior for QC release. NMR is reserved for structural elucidation, while HPLC is
mandatory for purity release (>99.5% ee required for clinical intermediates).[1]

Experimental Workflow & Logic

The following diagram illustrates the critical path from synthesis to analytical validation,
highlighting the decision points for NMR vs. HPLC.
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Crude (R)-1-(1H-indazol-4-yl)propan-2-amine

Isolation

Salt Formation (.2HCI)
(Stabilization)

1H NMR (DMSO-d6)
(Identity & Solvent Check)

Purity > 95%7
Qiral Analysis Selecti> Recrystallization / Resolution

R&D Phase

Process Scale

| Method A: Mosher's NMR | Method B: Chiral HPLC
I' (Configurational Assignment) : (Quantification ee%)

Confirmed (R) ee > 99%

QC Release

(Camizestrant Synthesis)

Click to download full resolution via product page

Caption: Analytical workflow for (R)-1-(1H-indazol-4-yl)propan-2-amine, prioritizing HPLC for
guantitative release and NMR for structural identity.

Detailed Experimental Protocol (NMR Preparation)
Objective
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To obtain a high-resolution spectrum capable of resolving the benzylic diastereotopic protons
and the chiral center methine.

Materials

o Sample: 5-10 mg of (R)-1-(1H-indazol-4-yl)propan-2-amine dihydrochloride.[1]

e Solvent: 0.6 mL DMSO-ds (99.9% D) + 0.03% TMS (v/v).[1] Note: D20 can be used, but
exchangeable protons (NH) will be lost.

e Tube: 5mm precision NMR tube (Wilmad 507-PP or equivalent).

Step-by-Step Methodology

» Weighing: Accurately weigh 5-10 mg of the salt into a clean vial.

¢ Dissolution: Add 0.6 mL DMSO-ds. Vortex gently until fully dissolved.[1] Ensure no
suspended solids remain, as they cause line broadening.[1]

o Transfer: Filter the solution through a cotton plug within a glass pipette into the NMR tube if
any turbidity is observed.

o Acquisition Parameters (400 MHz or higher):

[¢]

Pulse Sequence: zg30 (30° pulse angle).

o

Relaxation Delay (D1): = 1.0 second (ensure full relaxation of aromatic protons).

o

Scans (NS): 16 or 32 (sufficient for S/N > 100).

o

Temperature: 298 K (25°C).[1]

o Processing: Apply an exponential window function (LB = 0.3 Hz) before Fourier Transform.
Phase correct manually, focusing on the baseline of the aromatic region.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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